Ccris 8441
Description
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Properties
CAS No. |
12700-20-8 |
|---|---|
Molecular Formula |
C12H23ClN4O2S |
Origin of Product |
United States |
Q & A
Q. What is the CCRIS 8441 dataset, and how is it structured for academic research?
The this compound dataset refers to a corpus of 8,441 scholarly papers on the Analytic Hierarchy Process (AHP) indexed in the ISI Web of Science (1979–2017). It enables longitudinal analysis of AHP's intellectual structure, co-authorship networks, and interdisciplinary applications. Researchers can leverage bibliometric tools (e.g., social network analysis) to map trends, collaborations, and thematic shifts .
Q. How can researchers access and preprocess the this compound dataset for reproducibility?
- Access : Verify compliance with ISI Web of Science licensing agreements.
- Preprocessing : Clean metadata (authors, affiliations, keywords) and standardize formats using tools like Python’s Pandas or R’s Bibliometrix.
- Validation : Cross-reference with institutional repositories to address missing entries or duplicates. Ensure ethical use of citation data per international publishing standards .
Q. What research design principles apply to studies using this compound?
- Hypothesis-Driven Frameworks : Align with FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to formulate questions .
- Sampling : Stratify papers by publication period (e.g., 1979–1990 vs. 2002–2017) to analyze temporal trends.
- Mixed Methods : Combine quantitative bibliometrics with qualitative content analysis to interpret interdisciplinary applications .
How should researchers formulate focused questions about AHP’s evolution using this compound?
- Scope : Avoid overly broad queries (e.g., “How has AHP changed?”). Instead, specify variables:
Example: “How did interdisciplinary collaborations in AHP research shift between 1991–2001, and what factors drove these changes?” - Measurability : Define metrics (e.g., co-authorship density, citation impact) to operationalize outcomes .
Advanced Research Questions
Q. How can researchers resolve contradictions in this compound data (e.g., conflicting citation trends)?
- Triangulation : Cross-validate findings with alternative datasets (e.g., Scopus, arXiv) to identify platform-specific biases.
- Sensitivity Analysis : Test robustness by varying parameters (e.g., time windows, keyword filters).
- Contextualization : Reconcile discrepancies by examining disciplinary norms (e.g., engineering vs. social sciences) that influence citation practices .
Q. What methodological challenges arise when applying machine learning to this compound?
- Feature Engineering : Extract meaningful variables from unstructured abstracts using NLP techniques (e.g., BERT embeddings for thematic clustering) .
- Bias Mitigation : Address overrepresentation of certain journals or authors via resampling or weighted analysis.
- Interpretability : Use SHAP values or LIME to explain model predictions in bibliometric contexts .
Q. How can this compound be integrated with other datasets to study AHP’s interdisciplinary impact?
Q. What ethical considerations apply to large-scale bibliometric studies using this compound?
- Attribution : Adhere to CC-BY-SA 3.0 guidelines when repurposing open-access content .
- Privacy : Anonymize sensitive author data (e.g., affiliations in politically sensitive regions).
- Transparency : Disclose limitations in data coverage (e.g., exclusion of non-English papers) to avoid overgeneralization .
Methodological Resources
- Data Analysis : Use VOSviewer or Gephi for co-authorship network visualization .
- Writing Standards : Structure papers per Biochemistry (Moscow) guidelines: concise methods, results without interpretation, and discussion emphasizing novelty .
- Validation : Apply Creswell’s framework to minimize researcher bias in qualitative analysis .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
